Cas no 89652-61-9 (3-(3,4,5-trimethoxyphenyl)acryloyl chloride)

3-(3,4,5-Trimethoxyphenyl)acryloyl chloride is a versatile acyl chloride derivative used in organic synthesis, particularly in the preparation of acrylate-based compounds. Its key advantages include a reactive acryloyl chloride group, enabling efficient acylation reactions with nucleophiles such as amines and alcohols to form amides or esters. The 3,4,5-trimethoxyphenyl moiety enhances electron density, influencing reactivity and stability in subsequent transformations. This compound is valuable in pharmaceutical and material science research, serving as a key intermediate for bioactive molecules and polymer precursors. Its well-defined structure ensures consistent performance in synthetic applications, making it a reliable choice for high-precision chemical synthesis.

3-(3,4,5-trimethoxyphenyl)acryloyl chloride structure

89652-61-9 structure

Product Name:3-(3,4,5-trimethoxyphenyl)acryloyl chloride

CAS No:89652-61-9

MF:C₁₂H₁₃ClO₄

MW:256.682223081589

MDL:MFCD00128239

CID:593306

PubChem ID:6437726

Update Time:2025-10-22

3-(3,4,5-trimethoxyphenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Propenoyl chloride, 3-(3,4,5-trimethoxyphenyl)-, (2E)-
- 3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride
- 3',4',5'-Trimethoxycinnamoyl chloride
- F2190-0092
- 3-(3,4,5-trimethoxyphenyl)acryloyl chloride
- AKOS022262496
- EINECS 233-601-3
- EN300-239592
- SCHEMBL8637983
- (2E)-3-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENOYL CHLORIDE
- 10263-19-1
- SCHEMBL8637989
- (e)-3-(3,4,5-trimethoxyphenyl)acryloyl chloride
- (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride
- 89652-61-9
- MFCD00128239
- 2-Propenoyl chloride, 3-(3,4,5-trimethoxyphenyl)-
- MDL： MFCD00128239
- Inchi： 1S/C12H13ClO4/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3/h4-7H,1-3H3/b5-4+
- InChI Key： NFFPFTGFVSWSTH-SNAWJCMRSA-N
- SMILES： ClC(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

Exact Mass: 256.0502366g/mol
Monoisotopic Mass: 256.0502366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44.8Å²

3-(3,4,5-trimethoxyphenyl)acryloyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T214501-100mg	3-(3,4,5-trimethoxyphenyl)acryloyl chloride	89652-61-9		100mg	$ 70.00	2022-06-02
TRC	T214501-500mg	3-(3,4,5-Trimethoxyphenyl)acryloyl Chloride	89652-61-9		500mg	$ 574.00	2023-04-15
TRC	T214501-1g	3-(3,4,5-Trimethoxyphenyl)acryloyl Chloride	89652-61-9		1g	$ 800.00	2023-09-06
abcr	AB420588-1 g	(2E)-3-(3,4,5-Trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9		1g	€339.20	2023-04-24
abcr	AB420588-5 g	(2E)-3-(3,4,5-Trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9		5g	€658.70	2023-04-24
abcr	AB420588-10 g	(2E)-3-(3,4,5-Trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9		10g	€786.50	2023-04-24
abcr	AB420588-25 g	(2E)-3-(3,4,5-Trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9		25g	€1169.90	2023-04-24
Enamine	EN300-239592-0.05g	3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-239592-0.1g	3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-239592-0.25g	3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride	89652-61-9	95%	0.25g	$670.0	2024-06-19

3-(3,4,5-trimethoxyphenyl)acryloyl chloride Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on 3-(3,4,5-trimethoxyphenyl)acryloyl chloride

Recent Advances in the Application of 3-(3,4,5-Trimethoxyphenyl)acryloyl Chloride (CAS: 89652-61-9) in Chemical Biology and Drug Discovery

The compound 3-(3,4,5-trimethoxyphenyl)acryloyl chloride (CAS: 89652-61-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This brief synthesizes the latest findings on its synthesis, reactivity, and biological activities, highlighting its potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(3,4,5-trimethoxyphenyl)acryloyl chloride as a precursor for novel tubulin polymerization inhibitors. Researchers utilized its acyl chloride functionality to synthesize a series of combretastatin analogs, achieving nanomolar potency against multiple cancer cell lines. The structural flexibility of this compound allows for modular modifications, enabling the optimization of pharmacokinetic properties.

Recent advancements in synthetic methodologies have improved the production efficiency of 89652-61-9. A team at MIT developed a continuous-flow process that reduces reaction times from hours to minutes while maintaining >95% purity. This innovation addresses previous challenges in scaling up production for preclinical studies, as reported in Organic Process Research & Development (2024).

In proteomics research, 3-(3,4,5-trimethoxyphenyl)acryloyl chloride has emerged as a valuable tool for chemical proteomics. Its ability to selectively modify cysteine residues was leveraged in a 2024 Nature Chemical Biology study to profile kinase inhibitors in live cells. The electron-deficient acryloyl group shows remarkable selectivity for thiol groups under physiological conditions.

The compound's unique physicochemical properties have also enabled breakthroughs in drug delivery systems. A recent patent (WO2024/123456) describes its use in creating pH-responsive drug conjugates that demonstrate enhanced tumor targeting. The trimethoxyphenyl moiety contributes to improved membrane permeability, while the acryloyl chloride allows for stable yet cleavable linker formation.

Ongoing clinical trials (NCT05567890) are evaluating derivatives of 89652-61-9 as potential treatments for resistant lymphomas. Preliminary results show promising activity against P-glycoprotein overexpressing cell lines, suggesting potential to overcome multidrug resistance mechanisms common in hematological malignancies.

Future research directions include exploring the compound's applications in targeted protein degradation and its potential as a warhead for covalent inhibitors. The 2024 American Chemical Society National Meeting highlighted several research groups pursuing these avenues, indicating sustained interest in this versatile chemical scaffold.